Cas no 1820647-38-8 (2,2-difluoromorpholine hydrochloride)

• Product Name: 2,2-difluoromorpholine hydrochloride
• CAS No: 1820647-38-8
• MF: C₄H₈ClF₂NO
• MW: 159.562227249146
• MDL: MFCD29033956
• CID: 4620442
• PubChem ID: 119056916
• Update Time: 2025-05-19

2,2-difluoromorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SY280584
• CS-0133641
• C90213
• 1820647-38-8
• MFCD29033956
• EN300-224530
• 2,2-difluoromorpholinehydrochloride
• SCHEMBL22615355
• 2,2-difluoromorpholine;hydrochloride
• 2,2-difluoromorpholine hydrochloride

• MDL： MFCD29033956
• Inchi： 1S/C4H7F2NO.ClH/c5-4(6)3-7-1-2-8-4;/h7H,1-3H2;1H
• InChI Key： KOXFKUYDIWWXLU-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCO1)F

Computed Properties

• Exact Mass: 159.0262479g/mol
• Monoisotopic Mass: 159.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-difluoromorpholine hydrochloride

Recent Advances in the Study of 2,2-Difluoromorpholine Hydrochloride (CAS: 1820647-38-8)

2,2-Difluoromorpholine hydrochloride (CAS: 1820647-38-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluorinated morpholine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involving 2,2-difluoromorpholine hydrochloride is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop selective inhibitors targeting enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders. The difluorinated moiety enhances the metabolic stability and bioavailability of the resulting drug candidates, making it a valuable scaffold in drug design. Recent publications have highlighted its use in the synthesis of covalent inhibitors, where the morpholine ring acts as a key pharmacophore.

In addition to its applications in drug discovery, 2,2-difluoromorpholine hydrochloride has been investigated for its unique physicochemical properties. Studies have demonstrated that the introduction of fluorine atoms into the morpholine ring significantly alters the compound's lipophilicity and pKa, which can influence its pharmacokinetic profile. These findings have important implications for the optimization of drug-like properties in lead compounds. Computational modeling and in vitro assays have further elucidated the structural and electronic effects of fluorination on the molecule's reactivity and binding affinity.

Recent preclinical studies have explored the therapeutic potential of derivatives of 2,2-difluoromorpholine hydrochloride in oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of small-molecule inhibitors incorporating this scaffold, which exhibited potent activity against specific cancer cell lines. The compounds demonstrated improved selectivity and reduced off-target effects compared to non-fluorinated analogs, underscoring the advantages of fluorination in drug design. These findings have spurred further investigations into the compound's utility in targeted therapies.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 2,2-difluoromorpholine hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing scalable processes for industrial applications. Green chemistry approaches, such as catalytic fluorination and flow chemistry, have been employed to address these challenges. Additionally, stability studies have been conducted to ensure the compound's suitability for long-term storage and use in pharmaceutical formulations.

In conclusion, 2,2-difluoromorpholine hydrochloride (CAS: 1820647-38-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop next-generation therapeutics. Ongoing studies are expected to further elucidate its potential and expand its applications in medicine. As the field progresses, interdisciplinary collaborations will be essential to fully harness the capabilities of this compound and translate research findings into clinical benefits.